Cas no 923249-02-9 (2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid
• CAS No: 923249-02-9
• MF: C₁₀H₇ClN₂O₂S
• MW: 254.692779779434
• MDL: MFCD08064708
• CID: 3047058
• PubChem ID: 16412813
• Update Time: 2025-06-08

2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-chloro-phenyl)-thiazole-4-carboxylic acid
• AKOS000302394
• EN300-186686
• CS-0237745
• MFCD08064708
• 2-Amino-5-(4-chlorophenyl)thiazole-4-carboxylicacid
• 2-Amino-5-(4-chlorophenyl)thiazole-4-carboxylic acid
• 923249-02-9
• 2-Amino-5-(4-chlorophenyl)-thiazole-4-carboxylic acid
• ALBB-030755
• 2-amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid
• 12X-0939
• STL353649
• BRD-K85288053-001-01-8
• BBL030903
• YLB24902
• 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD08064708
• Inchi： 1S/C10H7ClN2O2S/c11-6-3-1-5(2-4-6)8-7(9(14)15)13-10(12)16-8/h1-4H,(H2,12,13)(H,14,15)
• InChI Key： WSUPUSJWNYAWCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)N=C(N)S1

Computed Properties

• Exact Mass: 253.9916763g/mol
• Monoisotopic Mass: 253.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid

2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 923249-02-9)

The compound 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 923249-02-9) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the amino group (-NH₂) and the carboxylic acid group (-COOH) in its structure endows it with unique chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The chlorophenyl group attached to the thiazole ring in this compound adds electron-withdrawing effects, which can enhance its reactivity and selectivity in various biochemical reactions. This makes it a promising candidate for designing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid involves a multi-step process that typically includes the formation of the thiazole ring followed by functionalization with the amino and carboxylic acid groups. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements have significantly contributed to the scalability of this compound for large-scale production.

In terms of applications, this compound has shown remarkable potential in materials science as well. Its ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

Furthermore, 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid has been investigated for its role in agricultural chemistry. Studies have demonstrated its potential as a plant growth regulator and as an ingredient in eco-friendly pesticides. Its ability to interact with plant hormones such as auxins and cytokinins makes it a valuable tool in enhancing crop yields while minimizing environmental impact.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Research indicates that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in various industries. Its degradation pathways have also been characterized, providing insights into its environmental fate and helping to design sustainable chemical processes.

In conclusion, 2-Amino-5-(4-chlorophenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 923249-02-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in medicine, materials science, and agriculture. Continued research into its properties will undoubtedly unlock even more potential uses, further solidifying its importance in the scientific community.